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Compound of Interest

Compound Name: 4-Chloro-N-methylaniline

Cat. No.: B146314

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of 4-
Chloro-N-methylaniline (CAS No. 932-96-7). Adherence to these procedures is critical for
ensuring personnel safety and regulatory compliance.

Pre-Operational Safety Checklist & Preparation

Before handling 4-Chloro-N-methylaniline, ensure the following preparations are complete:

o Engineering Controls: All work must be conducted in a certified chemical fume hood to
ensure adequate ventilation.[1][2] An emergency eyewash station and safety shower must
be readily accessible.[2][3]

o Personal Protective Equipment (PPE): All personnel must be equipped with the following
PPE. A thorough inspection of PPE for integrity is required before each use.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133
or European Standard EN166.[1][2]

o Skin Protection:

» Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1]
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» Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] A lab coat or
chemical-resistant apron is mandatory.

o Respiratory Protection: If workplace conditions warrant a respirator's use, a respiratory
protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or
European Standard EN 149 must be followed.[1][2] A NIOSH/MSHA or European
Standard EN 149 approved respirator with an organic vapor cartridge is recommended if
exposure limits are exceeded or if irritation is experienced.[2]

» Spill Kit: An accessible spill kit containing a non-combustible absorbent material (e.g., sand,
vermiculite) and a spark-proof tool for cleanup must be available.[1]

o Waste Container: A designated, properly labeled hazardous waste container for 4-Chloro-N-
methylaniline waste must be available in the work area.

Step-by-Step Handling Protocol

2.1. Material Transfer

Grounding: Ground and bond containers when transferring material to prevent static
discharge.[1][2]

Tools: Use only non-sparking, explosion-proof tools and equipment.[1][2]

Environment: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[2][4]

Container Management: Keep the container tightly closed when not in use.[1][2]
2.2. During Operation

» Avoid Contact: Avoid all personal contact, including inhalation of vapors.[1][5] Do not breathe
mist or vapors.[1][6]

o Hygiene: Do not eat, drink, or smoke in the laboratory.[2][3] Wash hands thoroughly after
handling.[2]
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» Monitoring: Be aware of the symptoms of overexposure, which may include headache,
dizziness, tiredness, nausea, and vomiting.[2] Inhalation may cause a burning sensation in
the chest, and skin contact can cause irritation and cyanosis of the extremities.[1]

Emergency Procedures
3.1. First Aid

« Inhalation: Remove the individual from exposure to fresh air immediately.[1] If breathing is
difficult, administer oxygen. If not breathing, give artificial respiration.[1][2] Seek immediate
medical attention.[1][2]

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes.[1] Seek medical attention.[1][2] Wash
clothing before reuse.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water.[1] Seek immediate medical attention.[1]

3.2. Spill Response
o Evacuate: Evacuate all non-essential personnel from the spill area.[3]
e Ventilate: Ensure the area is well-ventilated.[1]

o Containment: Absorb the spill using a non-combustible material such as earth, sand, or
vermiculite.[1]

o Cleanup: Use a spark-proof tool to collect the absorbed material and place it in a suitable,
sealed container for disposal.[1][3]

o Decontamination: Wash the spill area after the material has been collected.[3]

Disposal Plan
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All waste containing 4-Chloro-N-methylaniline must be treated as hazardous waste.

e Collection: Collect all waste, including contaminated PPE and spill cleanup materials, in a
designated and properly labeled hazardous waste container.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible substances.[1]

o Disposal: Dispose of the contents and the container in accordance with all local, state, and
federal regulations.[2][4] This may require using an approved waste disposal plant.[2]

Quantitative Data Summary

Property Value Source

Molecular Formula C7HsCIN

Molecular Weight 141.6 g/mol [7]

Appearance (-Jleér yellow to yellow-brown (7
liquid

Boiling Point 239 °C [11[7]

Flash Point 51.7 °C (125 °F) [7]

Density 1.169 g/mL at 25 °C [7]

Vapor Pressure 0.0372 mmHg at 25°C [7]

Solubility in Water Insoluble [1]

Experimental Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling of 4-
Chloro-N-methylaniline, from initial preparation to final disposal.
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Workflow for Safe Handling of 4-Chloro-N-methylaniline

1. Preparation
- Verify fume hood function
- Inspect & don full PPE
- Prepare spill kit

:

2. Handling & Use
- Work within fume hood
- Use spark-proof tools
- Keep container closed

T
I
: If incident occurs
I
I
I
I
I

Emergency Procedures
(Spill or Exposure)

Exposure Spill

First Aid
- Inhalation, Skin, Eye, Ingestion
- Seek immediate medical attention

Y

Spill Response
After stabilization - Evacuate & Ventilate

! - Contain & Clean up
|

Y

3. Post-Handling
- Secure container
- Decontaminate work area
- Doff & inspect PPE

T

4. Waste Disposal
- Collect all waste
- Store in labeled container
- Arrange for hazardous pickup

Click to download full resolution via product page

Caption: Safe handling workflow for 4-Chloro-N-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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